Cas no 93435-21-3 (1-Propanone,1-(2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)-)

1-Propanone,1-(2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)- structure
93435-21-3 structure
Product Name:1-Propanone,1-(2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)-
CAS No:93435-21-3
MF:C16H16O4
MW:272.295845031738
CID:801354
PubChem ID:578444
Update Time:2025-04-19

1-Propanone,1-(2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)-
    • 1-(2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)propan-1-one
    • 2',4'-DIHYDROXY-3-(P-METHOXYPHENYL)-PROPIOPHENONE
    • 2',4'-dihydroxy-4-methoxydihydrochalcone
    • 2',4'-Dihydroxy-4-methoxy-hydrochalkon
    • 2,4-Dihydroxyphenyl-p-methoxyphenyl ethyl ketone
    • 1-(2,4-Dihydroxyphenyl)-3-(4-methoxyphenyl)-1-propanone #
    • CHEMBL4531870
    • DTXSID20342075
    • 2?,4?-Dihydroxy-4-methoxydihydrochalcone
    • 93435-21-3
    • AKOS027379513
    • XD161895
    • SCHEMBL4656453
    • FT-0704061
    • WHIXVXRRHPHWRQ-UHFFFAOYSA-N
    • Inchi： 1S/C16H16O4/c1-20-13-6-2-11(3-7-13)4-9-15(18)14-8-5-12(17)10-16(14)19/h2-3,5-8,10,17,19H,4,9H2,1H3
    • InChI Key： WHIXVXRRHPHWRQ-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC(=CC=1O)O)CCC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 272.10500
  • Monoisotopic Mass: 272.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.243
  • Boiling Point: 491.4°Cat760mmHg
  • Flash Point: 184.5°C
  • Refractive Index: 1.609
  • PSA: 66.76000
  • LogP: 2.92190

1-Propanone,1-(2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)- Customs Data

  • HS CODE：2914509090
  • Customs Data：

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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